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Compound of Interest

Compound Name: Fmoc-2-Nal-OH

Cat. No.: B557938

For researchers, scientists, and professionals in the field of drug development, the safe and
efficient handling of chemical reagents is paramount to both personal safety and the integrity of
experimental outcomes. This guide provides essential, immediate safety and logistical
information for the use of Fmoc-2-Nal-OH, a key building block in peptide synthesis.
Adherence to these protocols is crucial for establishing a secure laboratory environment and
ensuring reliable research results.

Hazard Identification and Personal Protective Equipment
(PPE)

While some safety data sheets (SDS) for Fmoc-2-Nal-OH state no known hazards, others
indicate potential risks if the compound is inhaled, ingested, or comes into contact with skin.[1]
It may also cause skin and eye irritation.[1] Therefore, a cautious approach and the consistent
use of appropriate personal protective equipment are strongly recommended.

Recommended Personal Protective Equipment (PPE):

» Respiratory Protection: A dust respirator, such as a type N95 (US), is essential to prevent
inhalation of the powder.[1][2]

» Eye Protection: Chemical splash goggles are mandatory to protect the eyes from dust
particles.[1]
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» Hand Protection: Chemical-resistant gloves should be worn at all times when handling the
compound.[1][2]

» Skin and Body Protection: A full laboratory suit or coat, along with boots, should be worn to
prevent skin contact.[1]

Quantitative Data Summary

For quick reference, the key quantitative data for Fmoc-2-Nal-OH are summarized in the table

below.
Property Value
CAS Number 112883-43-9[1][2][3]
Molecular Formula C28H23NOA4[1][2][3]
Molecular Weight 437.49 g/mol [2][3]
Appearance White to light yellow powder or crystals
Storage Temperature 2-8°C[2]
Storage Class 11 - Combustible Solids[2]

Operational and Disposal Plans: A Step-by-Step
Guide

The following protocols provide a clear, procedural framework for the safe handling and
disposal of Fmoc-2-Nal-OH, from initial receipt to final waste management.

Experimental Protocols: Safe Handling and Disposal

1. Receiving and Storage:
e Upon receipt, carefully inspect the container for any signs of damage.
» Store the container in a designated, well-ventilated area, refrigerated at 2-8°C.[2]

o Keep the container tightly closed to prevent moisture absorption and contamination.[1]
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. Handling and Use:

All handling of solid Fmoc-2-Nal-OH should be conducted in a certified chemical fume hood
to minimize inhalation risk.

Avoid generating dust. Use appropriate tools for transferring the solid.[1]
Keep the compound away from heat and sources of ignition.[1]
. Spill Management:

Small Spills: Use appropriate tools to carefully scoop the spilled material into a designated
waste disposal container.[1]

Large Spills: Use a shovel to place the spilled material into a suitable, labeled waste
container.[1]

In the event of a large spill, a self-contained breathing apparatus may be necessary to avoid
inhalation.[1]

. Disposal:

Unused Solid: Unused or expired solid Fmoc-2-Nal-OH should be disposed of in a
designated, sealed, and clearly labeled hazardous waste container.

Synthesis Waste: Waste generated during solid-phase peptide synthesis (SPPS), including
solvents (e.g., DMF, DCM), piperidine solutions for Fmoc deprotection, and cleavage
cocktails (e.g., containing trifluoroacetic acid - TFA), must be treated as hazardous waste.[4]

Collect all liquid waste in a properly labeled hazardous waste container, specifying the
chemical constituents.[4]

The byproducts of Fmoc group removal, such as dibenzofulvene, are considered hazardous
and must be disposed of accordingly.[4]

All waste disposal must be conducted in accordance with federal, state, and local
environmental control regulations.[1]
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Mandatory Visualization: Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of Fmoc-2-Nal-OH,
from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of Fmoc-2-Nal-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Fmoc-2-Nal-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557938#personal-protective-equipment-for-handling-
fmoc-2-nal-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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